Cas no 946670-72-0 (3-Methoxy-4-(3-methoxypropoxy)benzaldehyde)

• Product name: 3-Methoxy-4-(3-methoxypropoxy)benzaldehyde
• CAS No: 946670-72-0
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD12798475
• CID: 796895
• PubChem ID: 17606905

3-Methoxy-4-(3-methoxypropoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(3-methoxypropoxy)benzaldehyde
• Benzaldehyde,3-methoxy-4-(3-methoxypropoxy)-
• DTXSID90589798
• 946670-72-0
• A1-02627
• AS-65619
• CS-0335965
• FT-0652518
• D95760
• AKOS000102236
• WMB67072

• MDL： MFCD12798475
• Inchi： InChI=1S/C12H16O4/c1-14-6-3-7-16-11-5-4-10(9-13)8-12(11)15-2/h4-5,8-9H,3,6-7H2,1-2H3
• InChI Key： QNQKDTJQKHRCEJ-UHFFFAOYSA-N
• SMILES： COCCCOC1=C(C=C(C=C1)C=O)OC

Computed Properties

• Exact Mass: 224.105
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 341.9 °C at 760 mmHg
• Flash Point: 150.213 °C
• Refractive Index: 1.517
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Methoxy-4-(3-methoxypropoxy)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)